Cas no 1568176-05-5 ((1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568176-05-5
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 5961235
• PubChem ID: 93841259
• Update Time: 2025-11-06

(1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1930356
• 1568176-05-5

• Inchi： 1S/C8H5F5O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： QBWJVZAJXYEFOE-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1F)F)O)(F)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Analysis of (1R)-1-(2,4-Difluorophenyl)-2,2,2-Trifluoroethan-1-ol (CAS No. 1568176-05-5)

The compound (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568176-05-5) is a fluorinated chiral alcohol with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-difluorophenyl group and a trifluoroethyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries such as "fluorinated chiral building blocks" and "applications of difluorophenyl derivatives."

One of the key highlights of (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol is its role in asymmetric synthesis. Researchers frequently search for "chiral alcohol synthesis methods" or "enantioselective fluorination techniques," and this compound serves as an excellent example. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in drug discovery. Recent studies have explored its utility in designing kinase inhibitors and antifungal agents, aligning with the growing demand for "fluorine in medicinal chemistry."

From a synthetic perspective, the preparation of CAS No. 1568176-05-5 often involves enantioselective reduction of corresponding ketones or catalytic asymmetric hydrogenation. These methods are pivotal for producing high-purity enantiomers, a topic frequently queried as "how to achieve high enantiomeric excess." The compound’s stereochemical purity is critical for its application in pharmaceutical intermediates, where even minor impurities can impact efficacy.

Environmental and regulatory considerations are also paramount. With increasing interest in "green chemistry" and "sustainable fluorination," researchers are evaluating eco-friendly routes to synthesize (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol. Innovations such as biocatalysis and flow chemistry are gaining traction, addressing concerns about "reducing hazardous waste in fluorochemical production."

In summary, (1R)-1-(2,4-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568176-05-5) exemplifies the intersection of chiral chemistry and fluorine science. Its versatility in drug development and alignment with trends like "precision synthesis" and "green fluorination" ensure its continued relevance. For researchers exploring "fluorinated chiral alcohols" or "difluorophenyl applications," this compound offers a compelling case study.